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Compound of Interest

Compound Name:
Methyl 2-

(trifluoromethoxy)benzoate

Cat. No.: B121510 Get Quote

An In-depth Technical Guide to Methyl 2-
(trifluoromethoxy)benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical, chemical, and

safety properties of Methyl 2-(trifluoromethoxy)benzoate. While this compound is a valuable

building block in organic synthesis, detailed experimental protocols and spectroscopic data are

not widely available in the public domain. This guide compiles the existing information and

presents general methodologies relevant to its synthesis and characterization.

Core Properties and Safety Information
Methyl 2-(trifluoromethoxy)benzoate is a fluorinated aromatic ester. The trifluoromethoxy

group significantly influences its electronic properties and reactivity, making it a point of interest

for creating novel pharmaceutical and agrochemical compounds.

The fundamental physical and chemical characteristics of Methyl 2-
(trifluoromethoxy)benzoate are summarized below.
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Property Value Reference

CAS Number 148437-99-4 [1][2]

Molecular Formula C₉H₇F₃O₃ [2]

Molecular Weight 220.15 g/mol [2]

Appearance Clear liquid [2]

Boiling Point 57 °C [2]

Density 1.312 ± 0.06 g/cm³ (Predicted) [2]

Appropriate safety precautions are essential when handling Methyl 2-
(trifluoromethoxy)benzoate. The compound is classified as an irritant.
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Hazard Information Details Reference

GHS Pictogram Irritant [1][2]

Signal Word Warning [2]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P271: Use only outdoors or

in a well-ventilated area.P280:

Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for

breathing.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P405: Store

locked up.P501: Dispose of

contents/container to an

approved waste disposal plant.

[1][2]

Storage

Keep containers tightly closed

in a dry, cool and well-

ventilated place.

[1]
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Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of Methyl 2-
(trifluoromethoxy)benzoate are not readily available. However, the following sections

describe general methodologies that are applicable for the preparation and characterization of

this and similar compounds.

This protocol outlines a standard Fischer esterification reaction, a common method for

synthesizing esters from a carboxylic acid and an alcohol.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-(trifluoromethoxy)benzoic acid (1 equivalent) with an excess of methanol

(e.g., 10-20 equivalents), which also serves as the solvent.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (e.g., 0.1 equivalents), to the mixture.

Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., 4-24 hours),

monitoring the reaction progress by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a saturated solution of sodium bicarbonate.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or

dichloromethane.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to yield pure Methyl 2-(trifluoromethoxy)benzoate.

The following are standard procedures for obtaining spectroscopic data to confirm the identity

and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃) in an NMR tube.
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Data Acquisition: Acquire ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectra using a high-field NMR

spectrometer (e.g., 400 MHz or higher).

Infrared (IR) Spectroscopy:

Sample Preparation: As the compound is a liquid, a small drop can be placed between two

salt plates (NaCl or KBr) to form a thin film. Alternatively, an Attenuated Total Reflectance

(ATR) accessory can be used.

Data Acquisition: Record the IR spectrum using a Fourier-transform infrared (FTIR)

spectrometer.

Mass Spectrometry (MS):

Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer,

often coupled with a gas chromatography (GC-MS) or liquid chromatography (LC-MS)

system for separation.

Ionization: Use a suitable ionization technique, such as electron ionization (EI) for GC-MS

or electrospray ionization (ESI) for LC-MS.

Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak ([M]⁺) and

characteristic fragmentation patterns.

Visualizations
The following diagrams illustrate a generalized workflow for the synthesis and characterization

of Methyl 2-(trifluoromethoxy)benzoate.
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General Workflow for Synthesis and Characterization

2-(trifluoromethoxy)benzoic Acid +
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2-(trifluoromethoxy)benzoate

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F) IR Spectroscopy Mass Spectrometry

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of Methyl 2-
(trifluoromethoxy)benzoate.

Logical Flow for Spectroscopic Analysis

Purified Sample
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Caption: Logical flow for the structural confirmation of Methyl 2-(trifluoromethoxy)benzoate
using spectroscopic methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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